Cas no 905954-18-9 (Isopsoralenoside)

Isopsoralenoside is a benzofuranoside in psoralen polysaccharide Isopsoralenoside can be rapidly metabolized to psoralen (hy-n0053) in the contents of the digestive tract Isopsoralenoside has estrogen like activity \ osteoblast proliferation promoting activity \ antitumor activity and antibacterial activity

Isopsoralenoside structure

Product Name:Isopsoralenoside

CAS No:905954-18-9

Molecular Formula:C₁₇H₁₈O₉

Molecular Weight:366.319426059723

MDL:MFCD21333546

CID:2087057

PubChem ID:11574162

Isopsoralenoside Properties

Names and Identifiers

- Isopsoralenoside
- (2Z)-3-[4-(β-D-Glucopyranosyloxy)-5-benzofuranyl]-2-propenoic acid (ACI)
- (Z)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]prop-2-enoic acid
- HY-N7504
- 905954-18-9
- AKOS040760166
- (Z)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzofuran-5-yl)acrylic acid
- E80786
- MS-25853
- AC-35055
- CS-0131108
- (2Z)-3-(4-(((2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-1-benzofuran-5-yl)prop-2-enoate
- (Z)-3-(4-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-1-benzofuran-5-yl)prop-2-enoic acid
- 1ST169954
- DA-64562
- (2Z)-3-(4-{[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-1-benzofuran-5-yl)prop-2-enoate
- +Expand
- MDL： MFCD21333546
- InChIKey： CAMYXILYLXYDFE-MIVOEOINSA-N
- Inchi： 1S/C17H18O9/c18-7-11-13(21)14(22)15(23)17(25-11)26-16-8(2-4-12(19)20)1-3-10-9(16)5-6-24-10/h1-6,11,13-15,17-18,21-23H,7H2,(H,19,20)/b4-2-/t11-,13-,14+,15-,17+/m1/s1
- SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C1C(/C=C\C(=O)O)=CC=C2OC=CC=12

Computed Properties

Exact Mass: 366.09508215 g/mol
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 5
Monoisotopic Mass: 366.09508215 g/mol
Heavy Atom Count: 26
Complexity: 524
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 150Å²
Molecular Weight: 366.3

Experimental Properties

Color/Form: Powder

Isopsoralenoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00H398-1mg	Isopsoralenoside	905954-18-9	99%	1mg	$180.00	2024-04-20
A2B Chem LLC	AH96572-1mg	Isopsoralenoside	905954-18-9	99%	1mg	$133.00
Aaron	AR00H3HK-5mg	Isopsoralenoside	905954-18-9	98%	5mg	$130.00	2024-07-18
Ambeed	A1145708-5mg	(Z)-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzofuran-5-yl)acrylic acid	905954-18-9	98%	5mg	$141.0
ChemFaces	CFN92225-5mg	Isopsoralenoside	905954-18-9	>=98%	5mg	$338
Chengdu Biopurify Phytochemicals Ltd	BPF2225-20mg	Isopsoralenoside	905954-18-9	98%	20mg	$170	2023-09-20
eNovation Chemicals LLC	D660209-5mg	Isopsoralenoside	905954-18-9	98% (HPLC)	5mg	$325	2022-10-11
TargetMol Chemicals	TN1148-5 mg	Isopsoralenoside	905954-18-9	99.57%	5mg	￥ 1,820	2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I22490-5mg	Isopsoralenoside	905954-18-9	,HPLC≥98%	5mg	¥2278.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1148-5 mg	Isopsoralenoside	905954-18-9	99.75%	5mg	￥3549.00	2022-04-26

Isopsoralenoside Synthesis

Synthetic Circuit 1

226886-40-4

905954-18-9

523-50-2

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 2 h, rt

Reference

: First Total Synthesis of Isopsoralenoside

Wu, Min; Xu, Lijia; Song, Mingwei; Li, Ying; Wang, Yingying; et al, Letters in Organic Chemistry, 2022, 19(10), 832-836

Isopsoralenoside Raw materials

3-(4-Hydroxy-5-benzofuranyl)-2-propenoic acid; (E)-form, O-β-D-Glucopyranoside

Isopsoralenoside Preparation Products

Isopsoralenoside Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

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Isopsoralenoside Related Literature

1. Virtual screening and activity evaluation of human uric acid transporter 1 (hURAT1) inhibitors

Yacong Yang,Yu Hu,Fengli Yao,Jinbo Yang,Leilei Ge,Peng Wang,Ximing Xu RSC Adv. 2023 13 3474

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